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Compound of Interest

Compound Name: Vat Orange 1

Cat. No.: B116557 Get Quote

An In-depth Technical Guide to the Solubility of Vat Orange 1 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Orange 1, identified by CAS Number 1324-11-4 and C.I. No. 59105, is an anthraquinone-

based vat dye known for its application in the textile industry for dyeing and printing.[1] Its

chemical structure, dibenzo[b,def]chrysene-7,14-dione, dibromo-, gives it a high molecular

weight and a largely nonpolar nature, which dictates its solubility characteristics.[2]

Understanding the solubility of Vat Orange 1 in various organic solvents is crucial for its

application in diverse fields beyond textiles, such as in the formulation of advanced materials,

organic electronics, and as a reference compound in research and development. This guide

provides a comprehensive overview of the known solubility of Vat Orange 1 and a detailed

experimental protocol for its quantitative determination.

Solubility Profile of Vat Orange 1
Quantitative solubility data for Vat Orange 1 in organic solvents is not widely available in

published literature. However, qualitative solubility has been consistently reported. The

following table summarizes the available solubility information for Vat Orange 1 in its

unreduced state.
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Solvent CAS Number Solubility Reference(s)

Nitrobenzene 98-95-3 Soluble [1][3][4][5]

Xylene 1330-20-7 Soluble [1][3][4][5]

1,2,3,4-

Tetrahydronaphthalen

e

119-64-2 Soluble [1][3][4][5]

o-Chlorophenol 95-57-8 Slightly Soluble [1][3][4][5]

Pyridine 110-86-1 Slightly Soluble [1][3][4][5]

Chloroform 67-66-3 Slightly Soluble [1][3][5]

Acetone 67-64-1 Slightly Soluble [1][3][4][5]

Ethanol 64-17-5 Slightly Soluble [1][3][4][5]

Toluene 108-88-3 Slightly Soluble [1][3][4][5]

Benzene 71-43-2 Slightly Soluble [1][3][4][5]

Water 7732-18-5 8.337 mg/L (20°C) [2][6]

Experimental Protocol for Quantitative Solubility
Determination
The following protocol is an adapted method for the quantitative determination of the solubility

of Vat Orange 1 in organic solvents. It is based on the principle of reaching equilibrium

between the solid solute and the solvent, followed by the analysis of the supernatant.

3.1 Materials and Equipment

Vat Orange 1 (high purity)

Selected organic solvents (analytical grade)

Thermostatic shaker or water bath
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Calibrated analytical balance

Centrifuge

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Syringe filters (chemically resistant, e.g., PTFE, with a pore size of 0.22 µm)

Glass vials with screw caps

3.2 Experimental Workflow Diagram
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Experimental Workflow for Solubility Determination

1. Preparation
Add excess Vat Orange 1 to a known volume of solvent in a sealed vial.

2. Equilibration
Agitate the mixture in a thermostatic shaker at a constant temperature (e.g., 25°C) for 24-48 hours.

Incubate

3. Separation
Centrifuge the suspension to pellet the undissolved solid.

Separate Phases

4. Filtration
Carefully withdraw the supernatant and filter it using a syringe filter.

Isolate Saturated Solution

5. Quantification
Prepare serial dilutions of the filtered solution and measure absorbance using UV-Vis spectrophotometry.

Analyze

6. Calculation
Determine the concentration using a pre-established calibration curve. Calculate solubility (e.g., in g/L).

Data Processing

Click to download full resolution via product page

Caption: A schematic of the experimental workflow for the quantitative determination of Vat
Orange 1 solubility.

3.3 Detailed Procedure

3.3.1 Preparation of Standard Solutions and Calibration Curve
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Accurately weigh a small amount of Vat Orange 1 and dissolve it in a suitable solvent (one

in which it is highly soluble and a stable solution can be prepared, for example,

nitrobenzene) to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to prepare at least five standard solutions

of different concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Vat Orange 1 using a UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration to generate a calibration curve. The curve

should be linear and pass through the origin.

3.3.2 Solubility Measurement

Add an excess amount of Vat Orange 1 powder to a series of glass vials.

Accurately add a known volume of the desired organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C).

Agitate the mixtures for a sufficient period to ensure that equilibrium is reached (typically 24

to 48 hours).

After equilibration, remove the vials and allow them to stand undisturbed for a short period to

allow the excess solid to settle.

Centrifuge the vials to further separate the undissolved solid from the supernatant.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a chemically resistant syringe filter (0.22 µm) into a clean vial. This step is critical to

remove any suspended microparticles.

Accurately dilute the filtered saturated solution with the same solvent to a concentration that

falls within the linear range of the calibration curve.
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Measure the absorbance of the diluted solution at the λmax.

Use the calibration curve to determine the concentration of Vat Orange 1 in the diluted

solution.

Calculate the concentration in the original saturated solution by accounting for the dilution

factor. This value represents the solubility of Vat Orange 1 in the tested solvent at the

specified temperature.

Conclusion
While quantitative data on the solubility of Vat Orange 1 in organic solvents is scarce, its

qualitative behavior indicates solubility in solvents like nitrobenzene, xylene, and

tetrahydronaphthalene, and slight solubility in a range of other common organic solvents. For

applications requiring precise solubility values, the experimental protocol detailed in this guide

provides a robust method for their determination. This information is foundational for

researchers and professionals working with Vat Orange 1 in various scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b116557#vat-orange-1-solubility-in-various-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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